3-Bromopentafluoropropene
Overview
Description
3-Bromopentafluoropropene is a useful research compound. Its molecular formula is C3BrF5 and its molecular weight is 210.93 g/mol. The purity is usually 95%.
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Scientific Research Applications
Oxygen Extraction Technique Using Bromine Pentafluoride
Bromine pentafluoride, a compound related to 3-bromopentafluoropropene, has been utilized for the quantitative liberation of oxygen from oxides and silicates. This method offers better oxygen yields and decreased systematic errors in isotopic composition compared to techniques involving reduction with carbon. Bromine pentafluoride is easier and safer to handle than fluorine and reacts with some minerals that do not react with fluorine, showcasing its utility in geochemical analyses (Clayton & Mayeda, 1963).
Palladium-Catalyzed Gem-Difluoroallylation
3-Bromo-3,3-difluoropropene (BDFP) has been utilized in a palladium-catalyzed gem-difluoroallylation of organoborons. This method is highly efficient and offers high regioselectivity, proving advantageous for drug discovery and development due to its broad substrate scope and excellent functional group compatibility (Min et al., 2014).
Versatile Fluorinated Building Block
3-Bromo-1,1,1-trifluoroacetone, another related compound, serves as a versatile fluorinated building block in synthesizing various trifluoromethylated heterocycles and aliphatic compounds. Its flexibility in synthesis highlights the potential of bromo and fluorine-containing compounds in organic chemistry (Lui, Marhold, & Rock, 1998).
Microwave Spectroscopy and Molecular Structure Analysis
The microwave spectrum of 3-bromo-3,3-difluoropropene has been recorded to understand its molecular structure better. The study observed only the gauche conformer and provided insights into the bromine quadrupole coupling tensors and rotational spectroscopic parameters. This information is crucial for understanding the physical properties of such compounds (Langridge, Long, & Cooke, 2011).
Polymerization and Synthesis of Fluoropolymers
Vinylpentafluorocyclopropane, prepared from reactions involving brominated alkenes, rapidly polymerizes under specific conditions to create highly crystalline Z-fluoropolyolefin. This process demonstrates the potential of bromo and fluorine-containing compounds in synthesizing unique polymers with potential industrial applications (Yang, 2003).
Mechanism of Action
The mechanism of action of a chemical compound refers to how it interacts with other compounds or systems. This is often studied in the context of biological systems for pharmaceutical compounds. As 3-Bromopentafluoropropene is primarily used for research and development , its mechanism of action may not be fully understood or applicable.
Safety and Hazards
Properties
IUPAC Name |
3-bromo-1,1,2,3,3-pentafluoroprop-1-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3BrF5/c4-3(8,9)1(5)2(6)7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPZXNEBFTNEDGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(F)F)(C(F)(F)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3BrF5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40555024 | |
Record name | 3-Bromo-1,1,2,3,3-pentafluoroprop-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40555024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
431-56-1 | |
Record name | 3-Bromo-1,1,2,3,3-pentafluoroprop-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40555024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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